N-(thiophen-2-ylmethyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide

• IUPAC Name: N-(thiophen-2-ylmethyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide
• InChI: InChI=1S/C14H20N2O3S/c17-13(15-11-12-3-1-10-20-12)16-6-4-14(5-7-16)18-8-2-9-19-14/h1,3,10H,2,4-9,11H2,(H,15,17)
• InChI Key: WFYLOCBMAWQHAX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)C(=O)NCC3=CC=CS3)OC1
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The molecular structure of “N-(thiophen-2-ylmethyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide” is not available in the sources I found.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The physical and chemical properties of “this compound” are not available in the sources I found.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

A novel Prins cascade process has been developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, showcasing the compound's synthetic versatility and potential for creating structurally diverse spiromorpholinotetrahydropyran derivatives (Reddy et al., 2014). Additionally, the compound's characterization and structural analysis have been enhanced through X-ray diffraction, spectroscopic techniques, and DFT/B3LYP/6-311++G(d,p) theoretical level calculations, offering insights into its geometric and electronic structures, as well as its chemical reactivity and bonding characteristics (Cakmak et al., 2022).

Application in Antimicrobial and Antiviral Research

The antimicrobial activity of derivatives of N-(thiophen-2-ylmethyl)-1,5-dioxa-9-azaspiro[5.5]undecane-9-carboxamide has been investigated, demonstrating effectiveness against various microorganisms. This highlights the compound's potential as a foundation for developing new antimicrobial agents (Cakmak et al., 2022). Furthermore, specific derivatives have shown anti-influenza virus activity, indicating the compound's utility in antiviral research and potential therapeutic applications (Göktaş et al., 2012).

Synthetic and Medicinal Chemistry Innovations

Innovative synthetic methodologies, such as microwave-assisted three-component one-pot cyclocondensation, have been applied to the synthesis of N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds. This approach underscores the compound's role in facilitating the development of novel synthesis strategies and potential medicinal chemistry applications (Göktaş et al., 2012).

Advanced Material and Chemical Research

The structural and thermodynamic properties of 1,5-dioxa-9-azaspiro[5.5]undecane derivatives have been explored, providing valuable data for the development of new materials and chemicals with tailored properties. These studies contribute to a deeper understanding of the compound's potential applications beyond pharmaceuticals, including materials science and chemical engineering (Zeng et al., 2021).